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Abstract
This technical guide provides a comprehensive overview of the core thermodynamic properties

of 2,2-dichloropropane (CAS No. 594-20-7), a haloalkane of interest in various chemical and

pharmaceutical applications. This document compiles and presents key physical and

thermodynamic data in a structured format, outlines the experimental methodologies used for

their determination, and includes visualizations to illustrate fundamental thermodynamic

relationships and experimental workflows. The information is intended to serve as a reliable

reference for professionals in research and development.

Introduction to 2,2-Dichloropropane
2,2-Dichloropropane, also known as isopropylidene dichloride, is a geminal dihalide with the

chemical formula C₃H₆Cl₂. It is a colorless liquid at room temperature. A thorough

understanding of its thermodynamic properties is crucial for process design, safety analysis,

reaction modeling, and predicting its environmental fate. This guide summarizes experimentally

determined and critically evaluated data for key thermodynamic parameters, including enthalpy,

entropy, heat capacity, and phase transition properties.
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The quantitative physical and thermodynamic properties of 2,2-dichloropropane are

summarized in the tables below for ease of reference and comparison.

Table 1: Physical Properties of 2,2-Dichloropropane
Property Value Units Reference(s)

Molecular Formula C₃H₆Cl₂ - [1][2]

Molecular Weight 112.986 g/mol [1]

Melting Point -35 °C

Boiling Point 68-69 °C

Density (at 25 °C) 1.082 g/mL

Table 2: Thermodynamic Properties of 2,2-
Dichloropropane
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Property Phase Value Units Reference(s)

Enthalpy of

Formation (ΔfH°)

Gas -176.7 ± 8.8 kJ/mol [2]

Liquid -206.3 ± 8.8 kJ/mol [2]

Enthalpy of

Combustion

(ΔcH°)

Liquid -1813.8 ± 8.8 kJ/mol [2]

Constant

Pressure Heat

Capacity (Cp)

Liquid (at 270 K) 151.4 J/mol·K [2]

Enthalpy of

Vaporization

(ΔvapH)

Liquid 30.1 kJ/mol [1]

Enthalpy of

Fusion (ΔfusH)
Solid 2.341 kJ/mol [3]

Entropy of

Fusion (ΔfusS)
Solid 9.8 J/mol·K [3]

Standard Molar

Entropy (S°)
- Not Available J/mol·K -

Note: The standard molar entropy (S°) for 2,2-dichloropropane is not readily available in the

compiled literature sources.

Table 3: Vapor Pressure of 2,2-Dichloropropane
Temperature (°C) Vapor Pressure (kPa)

-28 1.0

10.8 10.0

68.9 100.0
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This data indicates the temperatures at which 2,2-dichloropropane reaches specific vapor

pressures.

Experimental Protocols
The determination of the thermodynamic properties listed above relies on precise and well-

established experimental techniques. The following sections describe the general

methodologies employed for these measurements.

Calorimetry
Calorimetry is the primary technique for measuring heat changes associated with chemical

reactions and physical transitions.

Adiabatic Calorimetry (for Heat Capacity and Phase Transitions): The heat capacity (Cp) and

the enthalpies and entropies of phase transitions (fusion, solid-solid transitions) for 2,2-
dichloropropane were determined using adiabatic calorimetry.[3] In this method, the sample

is placed in a calorimeter that is meticulously insulated from the surroundings to prevent heat

exchange. A known amount of electrical energy is introduced to the sample, and the resulting

temperature change is precisely measured. The heat capacity is calculated from the energy

input and the temperature rise. During a phase transition, the energy is absorbed or released

at a constant temperature, allowing for the determination of the enthalpy of the transition.

Bomb Calorimetry (for Enthalpy of Combustion): The standard enthalpy of combustion is

measured using a constant-volume bomb calorimeter. A weighed sample of 2,2-
dichloropropane is placed in a sealed, high-pressure container (the "bomb"), which is then

filled with excess pure oxygen. The bomb is submerged in a known quantity of water in an

insulated container. The sample is ignited, and the complete combustion reaction releases

heat, which is absorbed by the bomb and the surrounding water. By measuring the

temperature increase of the water, and knowing the heat capacity of the calorimeter system,

the heat of combustion can be calculated.

Vapor Pressure Determination
The relationship between vapor pressure and temperature is fundamental for understanding

volatility and phase equilibria.
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Static Method: A common approach involves placing the purified liquid sample in a

thermostatted container connected to a pressure-measuring device (manometer). The

system is evacuated to remove air, and the pressure of the vapor in equilibrium with the

liquid is measured at various controlled temperatures.

Gas Saturation Method: In this dynamic method, a stream of an inert gas is passed through

or over the liquid sample at a constant temperature and pressure. The gas becomes

saturated with the vapor of the substance. By measuring the mass of the substance

transported by a known volume of the carrier gas, the partial pressure of the vapor can be

determined using the ideal gas law. This method is particularly useful for substances with low

vapor pressures.

Visualizations
The following diagrams illustrate key concepts and workflows related to the thermodynamics of

2,2-dichloropropane.

Thermodynamic States of 2,2-Dichloropropane

Solid
(Crystalline)

Liquid

Melting / Fusion
(ΔfusH > 0, ΔfusS > 0)

Gas
(Vapor)

Sublimation
(ΔsubH > 0, ΔS > 0)

Freezing
(ΔH < 0, ΔS < 0)

Vaporization
(ΔvapH > 0, ΔS > 0)

Deposition
(ΔH < 0, ΔS < 0)

Condensation
(ΔH < 0, ΔS < 0)

Click to download full resolution via product page

Phase transitions and associated enthalpy/entropy changes.
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Workflow: Enthalpy of Combustion via Bomb Calorimetry
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Experimental workflow for bomb calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propane, 2,2-dichloro- [webbook.nist.gov]

2. Propane, 2,2-dichloro- [webbook.nist.gov]

3. Propane, 2,2-dichloro- [webbook.nist.gov]

To cite this document: BenchChem. [Thermodynamic Properties of 2,2-Dichloropropane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165471#thermodynamic-properties-of-2-2-
dichloropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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